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This technical guide provides a comprehensive overview of the preliminary data available for a
series of novel antitumor agents. Due to the limited publicly available information for a
compound initially identified as "Antitumor agent-107" (CAS: 2052968-88-2), and to provide a
thorough resource for researchers, this document details the preclinical and clinical findings for
distinct investigational compounds: TR-107, a mitochondrial protease activator, and AUR107, a
subject of an ongoing Phase 1 clinical trial. Limited data on "KIVU-107" and the original
"Antitumor agent-107" are also presented.

TR-107: A Potent Activator of the Mitochondrial
Protease ClpP

TR-107 is a novel small molecule that has demonstrated significant preclinical antitumor activity
by activating the caseinolytic peptidase P (ClpP), a mitochondrial protease. This activation
leads to the unregulated degradation of mitochondrial proteins, disrupting essential metabolic
processes and inducing cancer cell death.

Quantitative Data Summary

The following tables summarize the in vitro potency of TR-107 in various cancer cell lines.
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Table 1: In Vitro Growth Inhibition of Triple-Negative Breast Cancer (TNBC) Cells by TR-107

Cell Line IC50 (nM)

Not explicitly quantified, but potent in the low
MDA-MB-231

nanomolar range.

Not explicitly quantified, but potent in the low
SUM159

nanomolar range.

Data derived from studies showing TR-107's

ClpP-dependent growth inhibition.

Table 2: In Vitro Activity of TR-107 in Colorectal Cancer (CRC) Cells

Cell Line Molecular Subtype Effect

Potent inhibition of cell viability
DLD-1 CMS1

and proliferation.

Potent inhibition of cell viability
LS1034 CMS2

and proliferation.

Potent inhibition of cell viability
HT29 CMS3 _ _

and proliferation.

Potent inhibition of cell viability
HCT116 CMSs4

and proliferation.

TR-107 demonstrated dose-
and time-dependent inhibition
of CRC cell proliferation at low

nanomolar concentrations.[1]

[2]

Experimental Protocols

Cell Viability and Growth Inhibition Assays: Triple-negative breast cancer (TNBC) cells (MDA-
MB-231, SUM159) and colorectal cancer (CRC) cells (DLD-1, LS1034, HT29, HCT116) were
treated with varying concentrations of TR-107 for 72 hours.[1][2][3] Cell viability was assessed
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using standard methods, such as Hoechst staining, to determine the half-maximal inhibitory
concentration (IC50).

Immunoblotting for Mitochondrial Protein Expression: TNBC and CRC cells were treated with
TR-107 (e.g., 100 nM for TNBC cells, 50 nmol/L for CRC cells) for various time points (e.g., 24
hours). Whole-cell lysates were prepared and subjected to SDS-PAGE and western blotting to
detect the levels of key mitochondrial proteins, including components of the oxidative
phosphorylation (OXPHOS) and tricarboxylic acid (TCA) cycle pathways, as well as ClpX,
MtTFA, and TUFM.

Metabolic Analysis (Seahorse XF Assay): To assess the impact on mitochondrial respiration,
TNBC and CRC cells were treated with TR-107. The oxygen consumption rate (OCR) and
extracellular acidification rate (ECAR) were measured using a Seahorse XF Analyzer. This
assay helps to determine the effects on oxidative phosphorylation and glycolysis.

Multi-omics Analysis: To gain a comprehensive understanding of the cellular response to TR-
107, multi-omics analyses (proteomics, transcriptomics, and metabolomics) were performed on
treated cancer cells. This approach identifies global changes in protein expression, gene
transcription, and metabolite levels, revealing significantly perturbed pathways.

Signaling Pathway and Mechanism of Action

TR-107 acts as a molecular activator of the mitochondrial protease ClpP. In its normal state,
ClpP forms a complex with the ATPase ClpX, which regulates its proteolytic activity. TR-107
binding to ClpP is believed to cause a conformational change that mimics the effect of ClpX
binding, leading to the unregulated degradation of mitochondrial matrix proteins. This process
disrupts mitochondrial homeostasis, leading to metabolic collapse and cell death.
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Caption: Proposed mechanism of action for TR-107.
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AUR107: A Novel Agent in Clinical Development

AUR107 is an orally administered antitumor agent currently under investigation in a Phase 1
clinical trial for the treatment of advanced solid tumors.

Clinical Trial Protocol: SHAKTI-1 (NCT05865002)

The SHAKTI-1 trial is a first-in-human, open-label, dose-escalation, and dose-expansion study
designed to evaluate the safety, tolerability, pharmacokinetics (PK), and pharmacodynamics
(PD) of AUR107.

Table 3: Overview of the SHAKTI-1 Phase 1 Trial for AUR107
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Parameter

Description

Official Title

A Phase 1, Open Label, Dose Escalation, Dose
Expansion, Multicenter, First in Human Study
Evaluating the Safety, Pharmacokinetics, and
Pharmacodynamics of Oral AUR107 in Patients
With Relapsed Advanced Malignancies
(SHAKTI-1)

Phase

Phase 1

Study Design

Open-Label, Dose-Escalation (3+3 Design)

Primary Objectives

To assess the safety and tolerability of
AUR107.To determine the optimal biological
dose of AUR107.

Key Eligibility Criteria

- Age = 18 years.- ECOG Performance Status of
0 or 1.- Histologically confirmed advanced solid
tumors (Stage 1V) for which standard curative or
life-prolonging therapies are not available.-
Measurable disease per RECIST v1.1.-

Adequate organ and bone marrow function.

Tumor Types

Non-small cell lung cancer, Gastric cancer,
Urothelial cancer, Kidney cancer, Colon cancer,

and Esophageal cancer.

Treatment

Oral administration of AUR107.

Experimental Workflow: SHAKTI-1 Trial Design

The SHAKTI-1 study follows a standard 3+3 dose-escalation design to identify the maximum

tolerated dose and optimal biological dose of AUR107.
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Caption: Workflow of the AUR107 SHAKTI-1 Phase 1 trial.

Other Investigational Agents
KIVU-107

KIVU-107 is a preclinical antibody-drug conjugate (ADC) targeting solid tumors. Limited
information is available in the public domain, with presentations at scientific conferences
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indicating its stage of development.

Antitumor agent-107 (CAS: 2052968-88-2)

This compound is listed in chemical supplier databases with the CAS number 2052968-88-2.
The available data is sparse, with no detailed mechanistic studies or experimental protocols
publicly accessible.

Table 4: Preliminary Data for Antitumor agent-107 (CAS: 2052968-88-2)

Parameter Value
CAS Number 2052968-88-2
Molecular Formula C28H21N302

- Leukemia Cell Lines: GI50 = 0.32-1.34 pM-

In Vitro Activity Other Human Cancer Cell Lines: G150 = 0.35-
9.43 uM

Signaling Pathway Categorized as "Others"

Target Categorized as "Others"

Disclaimer: This document is intended for a scientific audience and summarizes preliminary
data from publicly available sources. The information presented should not be considered as a
complete or definitive account of the properties or efficacy of these investigational agents.
Further research is required to fully characterize their therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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